2-Isocyano-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-isocyano-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C9H7N3O3/c1-10-6-9(13)11-7-3-2-4-8(5-7)12(14)15/h2-5H,6H2,(H,11,13)
• InChI Key: HYFXVESFXHZDKR-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]CC(=O)NC1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• CAS RN: 86521-70-2

Description

2-Isocyano-N-(3-nitrophenyl)acetamide is a chemical compound with the molecular formula C9H7N3O3 and a molecular weight of 205.17. It is a powder in physical form.

Synthesis Analysis

The synthesis of cyanoacetamides, such as this compound, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C9H7N3O3/c1-10-6-9(13)11-7-3-2-4-8(5-7)12(14)15/h2-5H,6H2,(H,11,13).

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

This compound has a melting point of 135-137 degrees Celsius. It is stored at a temperature of -10 degrees Celsius.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation Advanced oxidation processes (AOPs) are employed to treat various recalcitrant compounds in water, including pharmaceuticals. These processes lead to the formation of different by-products, depending on the kinetics and mechanisms involved. For example, a study on acetaminophen (a compound with some functional similarities to 2-Isocyano-N-(3-nitrophenyl)acetamide) degradation via AOPs reveals the formation of various by-products and utilizes computational methods to predict reactive sites and degradation pathways, suggesting potential research applications in enhancing degradation methods for complex organic compounds (Qutob et al., 2022).

Metabolic Pathways and Liver Injury Mechanisms Understanding the metabolic pathways and potential liver injury mechanisms of pharmaceutical compounds offers insights into drug safety and therapeutic applications. Research into the pathogenesis of acetaminophen-induced liver injury elucidates the mechanisms involved, such as mitochondrial stress and sterile inflammation, providing a basis for studying similar mechanisms in other compounds (Cai et al., 2022).

Environmental Impact and Removal Strategies The environmental impact of pharmaceuticals and their removal from water systems is a critical area of research. Studies on the adsorption of acetaminophen from water highlight the effectiveness of various adsorbents and the importance of understanding the environmental fate of these compounds. Such research can inform strategies for mitigating the environmental impact of similar compounds (Igwegbe et al., 2021).

Safety and Hazards

The compound is associated with several hazard statements including H301, H311, H315, H319, H331, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, and using personal protective equipment.

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.

Mechanism of Action

Target of Action

The primary targets of 2-Isocyano-N-(3-nitrophenyl)acetamide are currently unknown. This compound is a derivative of indole , a heterocyclic compound that has been found in many important synthetic drug molecules and binds with high affinity to multiple receptors . .

Mode of Action

As an indole derivative, it may interact with its targets in a manner similar to other indole-based compounds

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives, including this compound, may affect a wide range of biochemical pathways.

Result of Action

Given its structural similarity to other indole derivatives, it may exert a range of biological effects . .